![molecular formula C18H17NO2 B1293089 1-benzyl-5-ethoxy-1H-indole-3-carbaldehyde CAS No. 142769-38-8](/img/structure/B1293089.png)
1-benzyl-5-ethoxy-1H-indole-3-carbaldehyde
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Overview
Description
1-Benzyl-5-ethoxy-1H-indole-3-carbaldehyde is a biochemical compound used for proteomics research . It has a molecular formula of C18H17NO2 and a molecular weight of 279.33 .
Synthesis Analysis
The synthesis of 1-Benzyl-5-ethoxy-1H-indole-3-carbaldehyde involves the reaction of 5-ethoxyindole and 1-benzyl-4-piperidone . This compound is a key intermediate for the preparation of biologically active compounds and indole alkaloids .Molecular Structure Analysis
The compound has a non-planar conformation . It establishes the main contact between its protonatable nitrogen atom and Asp (3.32) of the receptor .Chemical Reactions Analysis
1-Benzyl-5-ethoxy-1H-indole-3-carbaldehyde is a reactant in the preparation of inhibitors of the C-terminal domain of RNA polymerase II, in Nazarov type electrocyclization, and in the preparation of inhibitors of Bcl-2 family of proteins . It also reacts for Mannich type coupling with aldehydes and secondary amines .Physical And Chemical Properties Analysis
The compound has a molecular formula of C18H17NO2 and a molecular weight of 279.33 . It is used in proteomics research .Scientific Research Applications
Multicomponent Reactions
1H-Indole-3-carbaldehyde and its derivatives, including “1-benzyl-5-ethoxy-1H-indole-3-carbaldehyde”, are ideal precursors for the synthesis of active molecules. They are essential and efficient chemical precursors for generating biologically active structures. They play a significant role in multicomponent reactions (MCRs), which offer access to complex molecules .
Synthesis of Active Molecules
These compounds are used in the synthesis of various active molecules. They are considered key in the synthesis of pharmaceutically active compounds and indole alkaloids .
Precursors for Heterocyclic Derivatives
1H-Indole-3-carbaldehyde and its derivatives are significant because they are not only considered as a key in the synthesis of the pharmaceutically active compound and indole alkaloids but they have a vital role as precursors for the synthesis of various heterocyclic derivatives .
Inhibitor of RNA Polymerase II
“1-benzyl-5-ethoxy-1H-indole-3-carbaldehyde” is used as a reactant in the preparation of inhibitors of the C-terminal domain of RNA polymerase II .
Nazarov Type Electrocyclization
This compound is also used as a reactant in Nazarov type electrocyclization .
Inhibitors of Bcl-2 Family of Proteins
It is used as a reactant in the preparation of inhibitors of Bcl-2 family of proteins .
Mannich Type Coupling
“1-benzyl-5-ethoxy-1H-indole-3-carbaldehyde” is used as a reactant for Mannich type coupling with aldehydes and secondary amines .
Defense in Cruciferous Plants
Indolic secondary metabolites, including derivatives of indole-3-carbaldehyde, play an important role in pathogen defense in cruciferous plants .
Mechanism of Action
Target of Action
1-Benzyl-5-ethoxy-1H-indole-3-carbaldehyde is a biochemical used in proteomics research . It has been used as a reactant in the preparation of inhibitors of the C-terminal domain of RNA polymerase II, inhibitors of Bcl-2 family of proteins, and in Nazarov type electrocyclization . These targets play crucial roles in transcription regulation and apoptosis, respectively.
Mode of Action
For instance, when used in the preparation of inhibitors of the C-terminal domain of RNA polymerase II, it may prevent the enzyme from performing its role in RNA synthesis .
Biochemical Pathways
The compound’s interaction with its targets can affect various biochemical pathways. For instance, inhibiting the C-terminal domain of RNA polymerase II can disrupt the transcription process, affecting gene expression . Similarly, inhibiting the Bcl-2 family of proteins can trigger apoptosis, a form of programmed cell death .
Result of Action
The molecular and cellular effects of 1-Benzyl-5-ethoxy-1H-indole-3-carbaldehyde’s action depend on its targets. For instance, inhibiting RNA polymerase II can lead to reduced gene expression, while inhibiting Bcl-2 proteins can induce apoptosis . These effects can have significant implications in various biological contexts, such as cancer treatment.
Future Directions
1-Benzyl-5-ethoxy-1H-indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures . They offer access to complex molecules and are ideal precursors for the synthesis of active molecules . The recent applications of 1H-indole-3-carbaldehyde in inherently sustainable multicomponent reactions provide an overview of the field that awaits further exploitation in the assembly of pharmaceutically interesting scaffolds .
properties
IUPAC Name |
1-benzyl-5-ethoxyindole-3-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO2/c1-2-21-16-8-9-18-17(10-16)15(13-20)12-19(18)11-14-6-4-3-5-7-14/h3-10,12-13H,2,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYFQOLDRMSYFGC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C=C2C=O)CC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-5-ethoxy-1H-indole-3-carbaldehyde |
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